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Compound of Interest

Mono(2-ethyl-5-hydroxyhexyl)
Phthalate-d4

Cat. No.: B126630

Compound Name:

CAS Number: 679789-43-6

This technical guide provides an in-depth overview of Mono(2-ethyl-5-hydroxyhexyl)
Phthalate-d4 (MEHHP-d4), a deuterated internal standard crucial for the accurate
guantification of its non-labeled counterpart, Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP).
MEHHP is a significant secondary oxidative metabolite of the ubiquitous plasticizer, Di(2-
ethylhexyl) phthalate (DEHP). This document is intended for researchers, scientists, and
professionals in drug development and environmental health who are engaged in toxicological
studies, human biomonitoring, and risk assessment of phthalates.

Introduction

Mono(2-ethyl-5-hydroxyhexyl) Phthalate (MEHHP) is a key biomarker of exposure to Di(2-
ethylhexyl) phthalate (DEHP), a widely used plasticizer in various consumer products, including
PVC plastics, medical devices, and food packaging materials. Due to its widespread use,
human exposure to DEHP is common. Understanding the metabolism and toxicological profile
of DEHP and its metabolites is of paramount importance for public health. MEHHP, being a
prominent metabolite, serves as a reliable indicator of DEHP exposure. The deuterated analog,
MEHHP-d4, is an indispensable tool for precise and accurate quantification of MEHHP in
biological and environmental samples using isotope dilution mass spectrometry.

Physicochemical Properties
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A summary of the key physicochemical properties of Mono(2-ethyl-5-hydroxyhexyl)
Phthalate-d4 is presented in the table below.

Property Value

CAS Number 679789-43-6

Molecular Formula C16H18D40s

Molecular Weight 298.37 g/mol

Appearance Colorless to light yellow oil
Purity Typically =97.0%

Metabolism of Di(2-ethylhexyl) Phthalate (DEHP)

The metabolic pathway of DEHP is complex and involves several enzymatic steps, primarily
occurring in the liver and intestines. The initial step is the hydrolysis of DEHP to Mono(2-
ethylhexyl) phthalate (MEHP) and 2-ethylhexanol, catalyzed by lipases. MEHP is the primary
and bioactive metabolite. Subsequently, MEHP undergoes further oxidation by cytochrome
P450 (CYP) enzymes, particularly from the CYP2C family, as well as alcohol and aldehyde
dehydrogenases, to form a series of secondary metabolites, including MEHHP.[1][2][3] This
metabolic cascade is crucial for the detoxification and excretion of DEHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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